Anti-RSV Potency Advantage
In a head-to-head RSV inhibition screening of compounds isolated from Anemarrhena asphodeloides, 4′-O-methylnyasol (IC50 = 0.39 mM) was 2.2-fold more potent than nyasol (IC50 = 0.85 mM) and superior to the clinical antiviral ribavirin [1]. This contrasts with the anti-allergic degranulation assay where nyasol is markedly more potent, demonstrating a unique inverted selectivity profile that may be exploitable in target-specific studies.
| Evidence Dimension | RSV inhibition potency (IC50) |
|---|---|
| Target Compound Data | 0.39 mM |
| Comparator Or Baseline | Nyasol: 0.85 mM; Ribavirin: higher IC50 (standard antiviral control) |
| Quantified Difference | 2.2-fold more potent than nyasol; both norlignans more potent than ribavirin |
| Conditions | RSV-infected cell assay; compounds isolated from A. asphodeloides EtOAc extract |
Why This Matters
Procurement for antiviral research should prioritize 4′-O-methylnyasol over nyasol when RSV is the target, as it provides the highest potency among the tested norlignans and outperforms a clinical gold-standard agent.
- [1] Bae G. Identification of Phenolic Constituents as the Active Principles from Anemarrhena asphodeloides against Respiratory Syncytial Virus (RSV). Master's Thesis, Ewha Womans University, 2008. View Source
